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Cefcapene Pivoxil in Odontogenic Infections: A
Comparative Clinical Efficacy Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the clinical efficacy of Cefcapene pivoxil with

other commonly used antibiotics for the treatment of odontogenic infections. The information is

compiled from available clinical studies to aid in research and development efforts in the field of

antibacterial therapies for dental and oral surgery applications.

Cefcapene Pivoxil: Efficacy in Acute Odontogenic
Infections
Cefcapene pivoxil, a third-generation oral cephalosporin, has been evaluated for its

effectiveness in treating acute odontogenic infections. A notable clinical study in Japan provides

key insights into its performance.

Experimental Protocol: Clinical Study of Cefcapene
Pivoxil in Odontogenic Infections
A multi-center study was conducted across 3 primary and 9 secondary medical facilities in

Japan to assess the efficacy and safety of Cefcapene pivoxil in adult patients with acute

odontogenic infections.
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Patient Population: 146 adult patients diagnosed with periodontitis, pericoronitis, or jaw

osteitis.

Treatment Regimen: The majority of patients (139) received a daily dose of 300 mg of

Cefcapene pivoxil, while a smaller group (7) received 450 mg per day.

Efficacy Evaluation: Clinical efficacy was judged by the primary physician based on the

resolution of signs and symptoms. An additional assessment was made on day 3 according

to the "Evaluation Standards of Antibiotic Efficacy in the Areas of Dentistry and Oral

Surgery."

Safety Assessment: The incidence of adverse reactions was monitored throughout the study.

Below is a graphical representation of the experimental workflow for this clinical study.
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Caption: Workflow of the clinical study on Cefcapene pivoxil for odontogenic infections.

Quantitative Data on Cefcapene Pivoxil Efficacy
The clinical efficacy of Cefcapene pivoxil in this study is summarized in the table below.
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Infection Type Number of Cases Efficacious Cases Efficacy Rate

Periodontitis 84 76 90.5%

Pericoronitis 10 8 80.0%

Jaw Osteitis 52 49 94.2%

Overall 146 133 91.1%

Data from a clinical study on Cefcapene pivoxil in adults with acute odontogenic infection.[1]

The study also reported a low incidence of mild adverse reactions, occurring in 2 out of 153

cases (1.4%).[1]

Comparative Analysis with Alternative Antibiotics
The standard of care for odontogenic infections often involves penicillins, such as amoxicillin,

frequently combined with a β-lactamase inhibitor like clavulanic acid, or clindamycin,

particularly for patients with penicillin allergies.[2][3]

Amoxicillin-Clavulanate vs. Clindamycin in Odontogenic
Infections
A randomized, observer-blind, phase IV study directly compared the efficacy and tolerability of

amoxicillin-clavulanate and clindamycin in patients with acute odontogenic infections.

Patient Population: 472 subjects with acute odontogenic infections, predominantly periapical

abscesses.[4]

Treatment Arms:

Amoxicillin-Clavulanate: 875 mg/125 mg twice daily (BID).[4]

Clindamycin: 150 mg four times daily (QID).[4]

Treatment Duration: 5 or 7 days based on clinical response.[4]
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Primary Endpoint: The percentage of subjects achieving clinical success, which was a

composite measure of improvement in pain, swelling, fever, and the need for additional

antimicrobial therapy, at the end of treatment.[4][5]

Antibiotic Dosage
Clinical Success
Rate

Common Adverse
Events

Amoxicillin-

Clavulanate
875 mg/125 mg BID 88.2%

Raised liver enzymes,

diarrhea, headache

Clindamycin 150 mg QID 89.7%
Raised liver enzymes,

diarrhea, headache

Data from a randomized study comparing amoxicillin/clavulanic acid and clindamycin in

odontogenic infections.[4][5][6]

The study concluded that amoxicillin-clavulanate was non-inferior to clindamycin in achieving

clinical success in acute odontogenic infections.[4][5] The safety profiles of both drugs were

consistent with their known side effects.[4][5][6]

Indirect Comparison of Cefcapene Pivoxil with
Amoxicillin
While a direct randomized controlled trial comparing Cefcapene pivoxil with amoxicillin for the

treatment of established odontogenic infections was not identified, a retrospective study from

Japan compared their prophylactic effects in preventing surgical site infections after impacted

mandibular third molar surgery.

In this study, the incidence of postoperative infection was reported to be 2.4% with amoxicillin

and 11.6% with cefcapene pivoxil.[7] It is important to note that this study focused on

prophylaxis rather than the treatment of active infections, and its retrospective nature has

inherent limitations.

Discussion and Conclusion
Cefcapene pivoxil demonstrates high clinical efficacy and a favorable safety profile in the

treatment of acute odontogenic infections, with an overall success rate exceeding 90% in a key
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clinical study.[1]

When compared to other standard treatments, the data suggests:

Amoxicillin-clavulanate and clindamycin show comparable efficacy in the high 80s for

treating odontogenic infections.[4][5][6]

While direct comparative trials are lacking, a retrospective prophylactic study indicated a

lower incidence of postoperative infection with amoxicillin compared to Cefcapene pivoxil.
[7]

The choice of antibiotic for odontogenic infections is a critical decision that must take into

account not only the clinical efficacy against the common polymicrobial nature of these

infections but also local antimicrobial resistance patterns and patient-specific factors.[2][3] The

increasing resistance to penicillins is a growing concern.[2][3]

For drug development professionals, the high efficacy and low incidence of adverse effects of

Cefcapene pivoxil suggest its potential as a valuable treatment option for odontogenic

infections. Future research should focus on direct, randomized controlled trials comparing

Cefcapene pivoxil with amoxicillin-clavulanate and clindamycin to definitively establish its

position in the therapeutic armamentarium for odontogenic infections.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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